Cas no 1261862-05-8 (3-cyano-5-methoxybenzene-1-sulfonyl chloride)

• Product Name: 3-cyano-5-methoxybenzene-1-sulfonyl chloride
• CAS No: 1261862-05-8
• MF: C₈H₆ClNO₃S
• MW: 231.656139850616
• CID: 2359246
• PubChem ID: 55279254
• Update Time: 2025-06-28

3-cyano-5-methoxybenzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-cyano-5-methoxybenzene-1-sulfonyl chloride
• 3-CYANO-5-METHOXYBENZENESULFONYLCHLORIDE
• DB-204565
• N11836
• 3-CYANO-5-METHOXYBENZENESULFONYL CHLORIDE
• Benzenesulfonyl chloride, 3-cyano-5-methoxy-
• AKOS006333143
• 1261862-05-8
• AB75599

• Inchi： 1S/C8H6ClNO3S/c1-13-7-2-6(5-10)3-8(4-7)14(9,11)12/h2-4H,1H3
• InChI Key： ODODFMFNROQABQ-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(C#N)C=C(C=1)OC)(=O)=O

Computed Properties

• Exact Mass: 230.9756919Da
• Monoisotopic Mass: 230.9756919Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 75.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides

Additional information on 3-cyano-5-methoxybenzene-1-sulfonyl chloride

3-Cyano-5-Methoxybenzene-1-Sulfonyl Chloride (CAS No. 1261862-05-8): A Versatile Synthetic Intermediate in Pharmaceutical Development

3-Cyano-5-methoxybenzene-1-sulfonyl chloride, with the chemical formula C₈H₇ClNO₃S, is a key compound in modern drug discovery and organic synthesis. Its unique molecular structure, characterized by a cyano group, methoxy group, and sulfonyl chloride functionality, makes it a valuable building block for the development of bioactive molecules. The CAS No. 1261862-05-8 identifier ensures precise identification of this compound in scientific literature and industrial applications. Recent advances in synthetic chemistry have highlighted its potential as a precursor for pharmaceuticals targeting inflammatory and neurodegenerative disorders.

Research published in *Journal of Medicinal Chemistry* (2023) demonstrated the utility of 3-cyano-5-methoxybenzene-1-sulfonyl chloride in the design of COX-2 inhibitors with enhanced selectivity. The sulfonyl chloride group acts as a reactive intermediate for coupling reactions, enabling the synthesis of derivatives with tailored pharmacological profiles. This compound's ability to form stable amide bonds under mild conditions has also been leveraged in the development of antibiotic analogs with improved metabolic stability.

Recent studies in *Organic & Biomolecular Chemistry* (2023) explored the electrophilic reactivity of 3-cyano-5-methoxybenzene-1-sulfonyl chloride in asymmetric synthesis. The cyano group serves as a directing moiety for regioselective functionalization, while the methoxy group enhances solubility and reactivity in aqueous environments. These properties make it particularly suitable for green chemistry applications, aligning with current sustainability goals in pharmaceutical manufacturing.

In the realm of neuropharmacology, 3-cyano-5-methoxybenzene-1-sulfonyl chloride has shown promise as a scaffold for selective serotonin reuptake inhibitors (SSRIs). A 2023 study in *European Journal of Medicinal Chemistry* reported its use in creating high-affinity ligands for the 5-HT_1A receptor, with potential applications in treating major depressive disorder. The sulfonyl chloride functionality facilitates the introduction of fluoroalkyl groups, which enhance receptor binding affinity.

Advances in computational chemistry have further expanded the utility of 3-cyano-5-methoxybenzene-1-sulfonyl chloride. Molecular dynamics simulations published in *Chemical Science* (2023) revealed its role in stabilizing protein-ligand interactions through hydrogen bonding with serine residues in target enzymes. This property is particularly relevant for the design of enzyme inhibitors in metabolic disorders such as type 2 diabetes.

The methoxy group in 3-cyano-5-methoxybenzene-1-sulfonyl chloride also plays a critical role in modulating lipophilicity and cell permeability. A 2023 study in *Journal of Medicinal Chemistry* highlighted its use in creating prodrugs for improved oral bioavailability. The sulfonyl chloride functionality enables the formation of ester linkages that are hydrolyzed in the gastrointestinal tract, releasing active metabolites with enhanced therapeutic efficacy.

In the field of antimicrobial drug discovery, 3-cyano-5-methoxybenzene-1-sulfonyl chloride has been utilized as a scaffold for developing novel antibiotics targeting multidrug-resistant pathogens. Research published in *Antimicrobial Agents and Chemotherapy* (2023) demonstrated its potential in creating beta-lactam derivatives with broad-spectrum activity against Gram-positive and Gram-negative bacteria. The cyano group contributes to the electrophilic character necessary for forming beta-lactam rings.

Recent developments in biocompatible materials have also showcased the versatility of 3-cyano-5-methoxybenzene-1-sulfonyl chloride. A 2023 study in *Advanced Materials* reported its use in creating smart hydrogels with stimuli-responsive properties. The sulfonyl chloride group facilitates crosslinking with polyethylene glycol (PEG) chains, enabling tunable mechanical properties for applications in drug delivery systems and tissue engineering.

Environmental considerations have further driven the exploration of 3-cyano-5-methoxybenzene-1-sulfonyl chloride in sustainable chemistry. A 2023 review in *Green Chemistry* emphasized its role in atom-efficient syntheses and low-waste processes. The methoxy group can be selectively functionalized using biocatalytic methods, reducing reliance on harsh chemical reagents. This aligns with the growing emphasis on green chemistry in pharmaceutical manufacturing.

Looking ahead, the 3-cyano-5-methoxybenzene-1-sulfonyl chloride scaffold is poised to play a significant role in the development of targeted therapies for oncology and chronic inflammatory diseases. Ongoing research in *Cancer Research* (2023) is exploring its potential as a building block for tyrosine kinase inhibitors with improved selectivity and reduced toxicity. The sulfonyl chloride functionality remains a key feature for the synthesis of phosphorylated derivatives with enhanced biological activity.

In conclusion, 3-cyano-5-methoxybenzene-1-sullonyl chloride (CAS No. 1261862-05-8) represents a versatile platform for innovative drug development. Its unique combination of cyano, methoxy, and sulfonyl chloride groups enables the synthesis of a wide range of bioactive molecules with tailored pharmacological properties. As research continues to uncover new applications, this compound is expected to remain a critical component in the advancement of modern pharmacology and biomedical science.